BENGHE Foundational & Exploratory

Check Availability & Pricing

2,5-Diiodopyrazine: A Technical Guide for
Chemical Research and Drug Discovery

Author: BenchChem Technical Support Team. Date: November 2025

Compound of Interest

Compound Name: 2,5-Diiodopyrazine

Cat. No.: B123192

For Researchers, Scientists, and Drug Development Professionals

Introduction

2,5-Diiodopyrazine is a halogenated heterocyclic compound that holds potential as a versatile
building block in medicinal chemistry and organic synthesis. Its pyrazine core is a key structural
motif in numerous biologically active compounds, and the presence of two iodine atoms at the
2 and 5 positions offers reactive handles for the construction of complex molecular
architectures. This technical guide provides an in-depth overview of the commercial availability,
synthesis, and potential applications of 2,5-diiodopyrazine in drug discovery and
development.

Commercial Availability and Suppliers

2,5-Diiodopyrazine (CAS Number: 1093418-77-9) is available from a number of chemical
suppliers, primarily for research and development purposes. The purity and available quantities
can vary between suppliers. Below is a summary of representative suppliers and their offerings.
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) ) Available
Supplier Product Number Purity .
Quantities
ChemicalBook CB26481 Varies by supplier Varies by supplier
Pharmaffiliates PA 27 0020991 High purity Inquire for details
Sunway Pharm Ltd CB26481 >97% 250mg, 1g

Note: Pricing is subject to change and should be confirmed with the respective suppliers.

Physicochemical Properties

Property Value

Molecular Formula CaHzI2N2
Molecular Weight 331.88 g/mol
Appearance Yellow powder[1]
Melting Point 141 °C[1]

CAS Number 1093418-77-9

Experimental Protocols: Synthesis of 2,5-
Diiodopyrazine

A reliable gram-scale synthesis of 2,5-diiodopyrazine has been reported via deprotonative
dimetalation of pyrazine followed by iodination.[1][2]

Gram-Scale Synthesis of 2,5-Diiodopyrazine[1]

Materials:
e Pyrazine (2.0 g, 25 mmol)
e 2,2,6,6-tetramethylpiperidine (LITMP) (13 mL, 75 mmol)

¢ n-Butyllithium (BuLi) (1.6 M in hexanes, 75 mmol)
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e Cadmium chloride-TMEDA complex (CdClz-TMEDA) (7.5 g, 25 mmol)
e lodine (I2) (14 g, 75 mmol)

o Tetrahydrofuran (THF), anhydrous (50 mL)

e Aqueous saturated sodium thiosulfate (Na2S203) solution

o Ethyl acetate (AcOEY)

e Magnesium sulfate (MgSOa)

« Silica gel for flash chromatography

e Heptane and Dichloromethane (CH2Clz) for chromatography
Procedure:

e To a stirred and cooled (0 °C) solution of 2,2,6,6-tetramethylpiperidine (13 mL, 75 mmol) in
THF (25 mL), successively add BuLi (1.6 M in hexanes, 75 mmol) and CdCl2-TMEDA (7.5 g,
25 mmol).

e Stir the mixture for 15 minutes at O °C before the introduction of pyrazine (2.0 g, 25 mmol).
» Allow the reaction to stir for 2 hours at room temperature.

e Add a solution of Iz (14 g, 75 mmol) in THF (25 mL) to the reaction mixture.

« Stir the mixture overnight.

e Quench the reaction by adding an aqueous saturated solution of Na2S20s (40 mL).

o Extract the aqueous layer with ethyl acetate (3 x 40 mL).

o Combine the organic layers, dry over MgSOa, filter, and concentrate under reduced
pressure.

» Purify the crude product by flash chromatography on silica gel using a heptane/CH2Clz
gradient (from 100/0 to 80/20) to yield 2,5-diiodopyrazine as a yellow powder (3.3 g, 40%
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yield).[1]

Characterization Data:

1H NMR (CDCls): & 8.63 (s, 2H)[1]

13C NMR (CDCls): & 116.6 (C2 and C5), 154.1 (C3 and C6)[1]

IR (ATR): v 3048, 1431, 1421, 1384, 1267, 1121, 1104, 1004, 886 cm~[1]

HRMS (El): calculated for CaHz212N2: 331.8307, found: 331.8297[1]

Applications in Drug Discovery and Medicinal
Chemistry

The pyrazine ring is a common scaffold in a variety of approved drugs, highlighting its
importance as a pharmacophore. While specific examples of drug candidates derived directly
from 2,5-diiodopyrazine are not widely reported in publicly available literature, its structure
makes it an ideal starting material for the synthesis of diverse compound libraries for drug
discovery programs. The two iodine atoms provide versatile handles for a range of cross-
coupling reactions, which are fundamental tools in modern medicinal chemistry.

Potential Synthetic Transformations

2,5-Diiodopyrazine is an excellent substrate for various palladium-catalyzed cross-coupling
reactions, allowing for the introduction of a wide array of substituents at the 2 and 5 positions.
This enables the systematic exploration of the chemical space around the pyrazine core to
optimize for biological activity, selectivity, and pharmacokinetic properties.

e Suzuki Coupling: Reaction with boronic acids or esters to form C-C bonds, introducing aryl or
heteroaryl moieties.

e Sonogashira Coupling: Reaction with terminal alkynes to introduce alkynyl groups, which can
be further functionalized.

 Stille Coupling: Reaction with organostannanes to form C-C bonds.
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» Buchwald-Hartwig Amination: Reaction with amines to introduce nitrogen-based
substituents.

e Heck Coupling: Reaction with alkenes to form substituted alkenes.

These reactions allow for the creation of diverse molecular scaffolds that can be screened for
activity against various biological targets.

Figure 1: Experimental workflow for drug discovery using 2,5-diiodopyrazine.

Relevance to Signaling Pathways

Pyrazine-containing compounds are known to modulate a wide range of biological signaling
pathways, making them attractive scaffolds for the development of targeted therapeutics. While
the direct interaction of 2,5-diiodopyrazine with specific signaling pathways is not
documented, its derivatives could potentially target key components of cellular signaling
cascades implicated in diseases such as cancer, inflammation, and neurological disorders.

For instance, many kinase inhibitors, which are a cornerstone of modern cancer therapy,
feature nitrogen-containing heterocyclic cores, including pyrazine. These inhibitors often
function by competing with ATP for binding to the kinase domain of signaling proteins, thereby
blocking downstream signal transduction. The diversification of the 2,5-diiodopyrazine scaffold
through the synthetic routes described above could lead to the discovery of novel kinase
inhibitors.

Figure 2: Representative kinase signaling pathway targeted by small molecule inhibitors.

Conclusion

2,5-Diiodopyrazine is a readily synthesizable and commercially available chemical entity with
significant potential as a building block in drug discovery. Its value lies in the reactivity of the
two iodine atoms, which allows for extensive chemical derivatization through modern cross-
coupling methodologies. While direct biological activity of 2,5-diiodopyrazine itself has not
been extensively reported, its utility as a scaffold for the generation of libraries of novel
compounds makes it a valuable tool for researchers and drug development professionals
seeking to explore new chemical space and identify novel therapeutic agents. The strategic
application of this building block in well-designed synthetic and screening campaigns could
lead to the discovery of new modulators of key biological pathways.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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« To cite this document: BenchChem. [2,5-Diiodopyrazine: A Technical Guide for Chemical
Research and Drug Discovery]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b123192#commercial-availability-and-suppliers-of-2-5-
diiodopyrazine]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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